3-Chloro-6-methoxypicolinaldehyde
Overview
Description
3-Chloro-6-methoxypicolinaldehyde is a chemical compound with the molecular formula C7H6ClNO2 and a molecular weight of 171.5800 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of 3-Chloro-6-methoxypicolinaldehyde consists of a pyridine ring with a chlorine atom at the 3rd position and a methoxy group at the 6th position . The aldehyde group is attached to the 2nd position of the pyridine ring .Physical And Chemical Properties Analysis
3-Chloro-6-methoxypicolinaldehyde is a solid at room temperature . It should be stored in a dry and well-ventilated place at a recommended storage temperature of 2 - 8 °C .Scientific Research Applications
Synthesis of Neo-nicotinoid Insecticides
3-Chloro-6-methoxypicolinaldehyde is used in the synthesis of (6-chloro-3-pyridyl)methylamine , which is a key intermediate of neo-nicotinoid insecticides . This synthesis is achieved through a highly selective hydrogenation of 6-chloro-3-pyridinecarbonitrile .
Photoluminescence Studies
The compound has been used in the synthesis of 3-chloro-6-methoxy-2-(methyl sulfanyl) quinoxaline (3MSQ) . The photophysical properties of 3MSQ were examined through absorption and fluorescence spectroscopy . These studies contribute to a better understanding of the molecule’s electronic structure, photophysical properties, and solute–solvent interactions .
Pharmaceutical Intermediate
3-Chloro-6-methoxypicolinaldehyde is used as a pharmaceutical intermediate to reduce toxicity . It is also used as an enzyme substrate in diagnostic reagents .
Synthesis of Minaprine
The compound is lithiated using lithium 2,2,6,6-tetramethylpiperidide during the synthesis of minaprine . Minaprine is a reversible inhibitor of monoamine oxidase A (MAO-A) and has been used as an antidepressant.
Preparation of α-Aryl-α-(pyridazin-3-yl)-acetonitriles
3-Chloro-6-methoxypicolinaldehyde is used in the preparation of a number of α-aryl-α-(pyridazin-3-yl)-acetonitriles . These compounds have potential applications in medicinal chemistry.
Fluorescent Probes
The compound’s fluorescent properties have made it popular as a tool for imaging biological materials, exploring the structures of dynamics of nucleic acids, proteins, and other biological macromolecules .
Safety and Hazards
properties
IUPAC Name |
3-chloro-6-methoxypyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c1-11-7-3-2-5(8)6(4-10)9-7/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGXSOYMWBQVQSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30679869 |
Source
|
| Record name | 3-Chloro-6-methoxypyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-methoxypicolinaldehyde | |
CAS RN |
1060810-35-6 |
Source
|
| Record name | 3-Chloro-6-methoxypyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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